Cas no 106939-42-8 (2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-)
106939-42-8 structure
Product Name:2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-
CAS No:106939-42-8
MF:C9H9F2NO
MW:185.170669317245
CID:1185242
PubChem ID:11041424
Update Time:2025-04-20
2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)-
- (3S)-(+)-7,8-Difluoro-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine
- (3S)-7,8-DIFLUORO-3-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
- (3S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-[1,4]benzoxazine
- BVHSAZFNVBBGNX-YFKPBYRVSA-N
- SCHEMBL2330720
- (s)-7,8-difluoro-3,4-dihydro-3-methyl-2h-[1,4]benzoxazine
- (S)-7,8-difluoro-3,4-dihydro-3-methyl-2H-1,4-benzoxazine
- (3S)-3-Methyl-7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazine
- 106939-42-8
- (S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
-
- Inchi: 1S/C9H9F2NO/c1-5-4-13-9-7(12-5)3-2-6(10)8(9)11/h2-3,5,12H,4H2,1H3/t5-/m0/s1
- InChI Key: BVHSAZFNVBBGNX-YFKPBYRVSA-N
- SMILES: FC1=C(C=CC2=C1OC[C@H](C)N2)F
Computed Properties
- Exact Mass: 185.06527
- Monoisotopic Mass: 185.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
- LogP: 2.29560
2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y4212575-1g |
(S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine |
106939-42-8 | 95% | 1g |
$1120 | 2025-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY462996-1g |
(S)-7,8-Difluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine |
106939-42-8 | ≥95% | 1g |
¥9900.00 | 2025-08-06 |
2H-1,4-Benzoxazine, 7,8-difluoro-3,4-dihydro-3-methyl-, (3S)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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